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Introduction
Diethyl hydrogen phosphate (DEHP), also known as diethyl phosphoric acid, is an

organophosphorus compound with the chemical formula (C₂H₅O)₂PO(OH). It is a colorless to

pale yellow liquid that holds significance in various scientific and industrial fields.[1] In the realm

of drug development and toxicology, DEHP is primarily recognized as a metabolite of several

organophosphate pesticides and nerve agents, making it a crucial biomarker for exposure.[1][2]

Its chemical structure, featuring a phosphate core with two ethyl ester groups and one acidic

proton, imparts it with distinct physical and chemical properties that are leveraged in organic

synthesis and material science. This guide provides a comprehensive overview of the physical

and chemical properties of diethyl hydrogen phosphate, detailed experimental protocols, and

logical workflows for its synthesis and analysis.

Physical and Chemical Properties
The physical and chemical characteristics of diethyl hydrogen phosphate are summarized

below. These properties are fundamental to its handling, application, and analysis.
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Physical Properties
Diethyl hydrogen phosphate is a combustible liquid that is soluble in water and common

organic solvents.[1][3] It is described as a colorless, clear liquid.[2]

Property Value References

Molecular Formula C₄H₁₁O₄P [3][4]

Molecular Weight 154.10 g/mol [2][3]

Appearance Colorless to yellow clear liquid

Melting Point 6 °C [5][6]

Boiling Point 80 °C at 0.7 mmHg; 203 °C [1][5]

Density
1.19 g/cm³ (at 20/20 °C); 1.29

g/mL
[5]

Flash Point 75 °C; 91 °C [5]

Solubility
Soluble in water and common

organic solvents
[1][3]

pKa 1.42 ± 0.50 (Predicted) [6][7]

Refractive Index 1.4170 [5][6]

Chemical Properties and Reactivity
The chemical behavior of diethyl hydrogen phosphate is dictated by its phosphate functional

group. Key reactions include:

Esterification: It can react with alcohols to form triethyl phosphate.[3]

Hydrolysis: In the presence of water, it can hydrolyze to produce phosphoric acid and

ethanol.[3] The hydrolysis of phosphonates is a well-established method, often carried out in

acidic or alkaline conditions.[8]

Transesterification: This reaction involves the exchange of the ethyl groups with other alkoxy

groups when treated with different alcohols.[3][9]
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Salt Formation: As an acid, it reacts with bases to form diethyl phosphate salts.

Reactions with Amines: Diethyl phosphite, a related compound, reacts with amines to

displace the ethoxide group.[9]

Experimental Protocols
Detailed experimental procedures are crucial for the synthesis, purification, and analysis of

diethyl hydrogen phosphate.

Synthesis of Diethyl Hydrogen Phosphate
A common method for the synthesis of diethyl hydrogen phosphate involves the reaction of

phosphorus trichloride with ethanol.[3]

Protocol: Synthesis from Phosphorus Trichloride and Ethanol

Reaction Setup: In a three-necked flask equipped with a stirrer, dropping funnel, and a reflux

condenser, place a solution of absolute ethanol and a base (e.g., diethylaniline) in a dry, non-

polar solvent like petroleum ether.[10]

Reagent Addition: Cool the flask in a water bath. A solution of phosphorus trichloride in the

same solvent is added dropwise with vigorous stirring. The rate of addition should be

controlled to maintain a gentle reflux.[10]

Reaction: After the addition is complete, the mixture is heated under gentle reflux for

approximately one hour with continuous stirring. This results in the formation of a precipitate

(diethylaniline hydrochloride).[10]

Work-up: Cool the reaction mixture and filter to remove the precipitate. The filter cake is

washed with the solvent.[10]

Purification: The filtrate and washings are combined and concentrated by distillation. The

residue is then distilled under reduced pressure to yield diethyl hydrogen phosphite.[10]

Note: This procedure yields diethyl phosphite, which exists in tautomeric equilibrium with

diethyl hydrogen phosphate, with the phosphonate form being predominant.[9]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/product/b048627?utm_src=pdf-body
https://en.wikipedia.org/wiki/Diethylphosphite
https://www.smolecule.com/products/s11172427
http://www.orgsyn.org/demo.aspx?prep=CV4P0955
http://www.orgsyn.org/demo.aspx?prep=CV4P0955
http://www.orgsyn.org/demo.aspx?prep=CV4P0955
http://www.orgsyn.org/demo.aspx?prep=CV4P0955
http://www.orgsyn.org/demo.aspx?prep=CV4P0955
https://en.wikipedia.org/wiki/Diethylphosphite
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b048627?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Purification of Diethyl Hydrogen Phosphate
Purification can be challenging due to the similar physical properties of related phosphorus

compounds.[3]

Distillation: Traditional distillation can achieve purities of around 85%.[3]

Crystallization: This technique can improve purity to 92% but requires careful control of

temperature and solvent systems.[3]

Membrane Separation: Modern techniques like membrane separation can achieve purities of

88% with a 90% recovery rate.[3]

Analysis of Diethyl Hydrogen Phosphate
High-Performance Liquid Chromatography (HPLC)

A reverse-phase HPLC method can be used for the analysis of diethyl hydrogen phosphate.

[11]

Column: Newcrom R1 HPLC column.[11]

Mobile Phase: A mixture of acetonitrile (MeCN), water, and an acid like phosphoric acid. For

Mass Spectrometry (MS) compatible applications, formic acid should be used instead of

phosphoric acid.[11]

Application: This method is scalable and can be used for preparative separation to isolate

impurities. It is also suitable for pharmacokinetic studies.[11]

Gas Chromatography (GC)

For GC analysis, derivatization is typically required due to the low volatility of diethyl hydrogen

phosphate.

Derivatization: Alkylation to form more volatile esters, such as pentafluorobenzyl esters, is a

common strategy. This can be achieved using a phase-transfer reaction.[12]
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Detector: A flame photometric detector (FPD) is suitable for the analysis of phosphorus-

containing compounds.[12]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Diethyl phosphate - general description and application - Georganics [georganics.sk]

2. Diethyl phosphate | C4H11O4P | CID 654 - PubChem [pubchem.ncbi.nlm.nih.gov]

3. Buy Diethyl hydrogen phosphate | 53397-17-4 [smolecule.com]

4. diethyl hydrogen phosphate [webbook.nist.gov]

5. DIETHYL PHOSPHATE | 598-02-7 [chemicalbook.com]

6. Diethyl hydrogen phosphate｜lookchem [lookchem.com]

7. guidechem.com [guidechem.com]

8. The Hydrolysis of Phosphinates and Phosphonates: A Review - PMC
[pmc.ncbi.nlm.nih.gov]

9. Diethylphosphite - Wikipedia [en.wikipedia.org]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://pubmed.ncbi.nlm.nih.gov/11057566/
https://www.benchchem.com/product/b048627?utm_src=pdf-body-img
https://www.benchchem.com/product/b048627?utm_src=pdf-custom-synthesis
https://georganics.sk/blog/diethyl-phosphate-general-description-and-application/
https://pubchem.ncbi.nlm.nih.gov/compound/Diethylphosphate
https://www.smolecule.com/products/s11172427
https://webbook.nist.gov/cgi/inchi?ID=C598027&Mask=80
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB7331426.htm
https://www.lookchem.com/ProductWholeProperty_LCPL418777.htm
https://www.guidechem.com/encyclopedia/diethyl-phosphate-dic5501.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC8150351/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8150351/
https://en.wikipedia.org/wiki/Diethylphosphite
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b048627?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


10. Organic Syntheses Procedure [orgsyn.org]

11. Diethyl hydrogen phosphate | SIELC Technologies [sielc.com]

12. Analytical method for the determination of O,O-diethyl phosphate and O,O-diethyl
thiophosphate in faecal samples - PubMed [pubmed.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Physical and chemical properties of diethyl hydrogen
phosphate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b048627#physical-and-chemical-properties-of-diethyl-
hydrogen-phosphate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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